Cas no 1171154-61-2 (2-(cyclohexylamino)phenol hydrochloride)

• Product Name: 2-(cyclohexylamino)phenol hydrochloride
• CAS No: 1171154-61-2
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• MDL: MFCD30535951
• CID: 4574739
• PubChem ID: 20258953
• Update Time: 2025-10-08

2-(cyclohexylamino)phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(cyclohexylamino)phenol hydrochloride

• MDL： MFCD30535951
• Inchi： 1S/C12H17NO.ClH/c14-12-9-5-4-8-11(12)13-10-6-2-1-3-7-10;/h4-5,8-10,13-14H,1-3,6-7H2;1H
• InChI Key： VBAKGRZTUXWKCA-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)C1C=CC=CC=1O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(cyclohexylamino)phenol hydrochloride

2-(Cyclohexylamino)Phenol Hydrochloride: A Comprehensive Overview

2-(Cyclohexylamino)phenol hydrochloride, also known by its CAS number CAS No. 1171154-61-2, is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound has garnered attention due to its unique chemical structure and potential applications in drug development. The molecule consists of a phenol group attached to a cyclohexylamine moiety, which contributes to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of 2-(cyclohexylamino)phenol hydrochloride in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and antioxidant properties. The hydrochloride salt form of this compound is advantageous due to its enhanced solubility and stability, making it suitable for various pharmaceutical applications.

The synthesis of 2-(cyclohexylamino)phenol hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made the compound more accessible for large-scale production, which is critical for its commercialization.

In terms of pharmacological activity, 2-(cyclohexylamino)phenol hydrochloride has demonstrated promising results in preclinical studies. It has been shown to exhibit selective inhibition against certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to scavenge free radicals makes it a candidate for antioxidant therapies, particularly in the context of neurodegenerative diseases.

The structural versatility of CAS No. 1171154-61-2 allows for further functionalization, enabling researchers to explore its potential in drug delivery systems. For instance, modifications to the cyclohexylamine group have been investigated to enhance bioavailability and targeting capabilities. These modifications could pave the way for more effective treatments in various therapeutic areas.

In conclusion, 2-(cyclohexylamino)phenol hydrochloride, with its unique chemical properties and promising biological activity, represents a valuable compound in contemporary drug discovery efforts. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play a significant role in advancing medical treatments.